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Compound of Interest

Compound Name: Ethyl vinyl sulfide

Cat. No.: B1216831

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for ethyl
vinyl sulfide (CH>=CHSCH2CHs), a key building block in organic synthesis. The following
sections detail its characteristic nuclear magnetic resonance (NMR) and infrared (IR)
spectroscopic properties, offering valuable data for compound identification, purity assessment,
and structural elucidation in research and development settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the structure of organic molecules.
The 'H and 3C NMR spectra of ethyl vinyl sulfide provide a detailed map of the hydrogen and
carbon atoms within the molecule.

'H NMR Spectroscopy

The proton NMR spectrum of ethyl vinyl sulfide exhibits distinct signals corresponding to the
vinyl and ethyl groups. The spectrum is typically recorded in deuterated chloroform (CDCIs) at a
frequency of 399.65 MHz.

Table 1: *H NMR Spectroscopic Data for Ethyl Vinyl Sulfide

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1216831?utm_src=pdf-interest
https://www.benchchem.com/product/b1216831?utm_src=pdf-body
https://www.benchchem.com/product/b1216831?utm_src=pdf-body
https://www.benchchem.com/product/b1216831?utm_src=pdf-body
https://www.benchchem.com/product/b1216831?utm_src=pdf-body
https://www.benchchem.com/product/b1216831?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (8)

Coupling Constant

Multiplicity Assignment
[Ppm] (9) [Hz]
6.36 Doublet of Doublets 16.8, 9.6 =CH-S
5.19 Doublet 16.8 =CH: (trans)
5.10 Doublet 9.6 =CHz2 (cis)
2.72 Quartet 7.4 -S-CHz-
1.31 Triplet 7.4 -CHs

Data sourced from publicly available spectral databases.

13C NMR Spectroscopy

The carbon-13 NMR spectrum provides information on the different carbon environments in

ethyl vinyl sulfide.

Table 2: 13C NMR Spectroscopic Data for Ethyl Vinyl Sulfide

Chemical Shift (6) [ppm] Assignment
132.0 =CH-S

110.0 =CH:

29.5 -S-CHa-

14.8 -CHs

Data sourced from publicly available spectral databases.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. The IR spectrum of ethyl vinyl sulfide shows

characteristic absorption bands for the vinyl and alkyl sulfide moieties.
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Table 3: Infrared (IR) Absorption Data for Ethyl Vinyl Sulfide

Wavenumber (cm~?) Assignment
3080 =C-H stretch
2965, 2925, 2870 C-H stretch (alkyl)
1585 C=C stretch

1450, 1375 C-H bend (alkyl)
960 =C-H bend (trans)
680 C-S stretch

Data represents typical values for vinyl sulfides and may vary slightly based on experimental
conditions.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above.

'H and **C NMR Spectroscopy

o Sample Preparation: A small amount of ethyl vinyl sulfide (typically 5-10 mg for *H NMR,
20-50 mg for 13C NMR) is dissolved in approximately 0.6-0.7 mL of deuterated chloroform
(CDCIs). The solution is then transferred to a 5 mm NMR tube.

 Instrument Setup: The NMR spectrometer is tuned to the appropriate frequency for the
nucleus being observed (*H or 13C). Standard acquisition parameters are set, including the
spectral width, number of scans, and relaxation delay. For 3C NMR, proton decoupling is
typically employed to simplify the spectrum.

o Data Acquisition: The prepared sample is placed in the spectrometer, and the data is
acquired. The number of scans can be adjusted to achieve an adequate signal-to-noise ratio.

o Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to obtain
the frequency-domain spectrum. Phase correction and baseline correction are applied to the
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spectrum. Chemical shifts are referenced to the residual solvent peak (CDCls at 7.26 ppm for
1H and 77.16 ppm for 13C).

Infrared (IR) Spectroscopy

o Sample Preparation (Neat Liquid): A drop of ethyl vinyl sulfide is placed between two salt
plates (e.g., NaCl or KBr) to form a thin liquid film.

 Instrument Setup: A background spectrum of the clean salt plates is recorded.

o Data Acquisition: The salt plates containing the sample are placed in the sample holder of
the IR spectrometer, and the spectrum is recorded. The instrument measures the
transmission or absorbance of infrared radiation as a function of wavenumber.

o Data Processing: The final spectrum is typically presented as percent transmittance versus

wavenumber (cm™1).

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the analysis of the spectroscopic data
of ethyl vinyl sulfide.
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Caption: Workflow of Spectroscopic Data Analysis.

¢ To cite this document: BenchChem. [Spectroscopic Profile of Ethyl Vinyl Sulfide: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216831#spectroscopic-data-of-ethyl-vinyl-sulfide-h-
nmr-c-nmr-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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